N-[3-(diethylamino)propyl]-2-(3-ethoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-[3-(diethylamino)propyl]-2-(3-ethoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H31N3O2/c1-4-28(5-2)16-10-15-26-25(29)22-18-24(27-23-14-8-7-13-21(22)23)19-11-9-12-20(17-19)30-6-3/h7-9,11-14,17-18H,4-6,10,15-16H2,1-3H3,(H,26,29)
• InChI Key: UMSJQJNFTMEUFM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC(=CC=C3)OCC
• Molecular Formula: C25H31N3O2
• Molecular Weight: 405.5 g/mol

Description

The compound “N-[3-(diethylamino)propyl]-2-(3-ethoxyphenyl)-4-quinolinecarboxamide” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound. It also has an ethoxyphenyl group and a diethylamino propyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The quinoline ring system is aromatic and planar, while the ethoxyphenyl and diethylaminopropyl groups would add additional complexity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could be hydrolyzed under acidic or basic conditions to yield the carboxylic acid and amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would likely be influenced by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially interact with biological systems in a variety of ways, depending on its specific structure and properties.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. This could include studying its reactivity, its interactions with biological systems, and its potential uses in fields like medicinal chemistry.